3,5-dimethoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]benzamide
• InChI: InChI=1S/C20H27N3O3/c1-22-8-6-7-18(22)19(23-9-4-5-10-23)14-21-20(24)15-11-16(25-2)13-17(12-15)26-3/h6-8,11-13,19H,4-5,9-10,14H2,1-3H3,(H,21,24)
• InChI Key: APXWCGLIJKWPOY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C2=CC(=CC(=C2)OC)OC)N3CCCC3
• Molecular Formula: C20H27N3O3
• Molecular Weight: 357.4 g/mol

Description

3,5-dimethoxy-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Bobeldijk et al. (1990) outlines a high-yield synthesis method for a related compound, which is a precursor for radiopharmaceuticals. This process starts from 2,6-dimethoxybenzoic acid, highlighting the importance of dimethoxybenzamides in the synthesis of medically relevant compounds (Bobeldijk et al., 1990).

Potential in Pharmacology and Neuroscience

• Research by Högberg et al. (1990) discusses the synthesis and evaluation of dimethoxybenzamides, including their antidopaminergic properties. These compounds are studied for their potential as antipsychotic agents, indicating a significant role in neurological research and drug development (Högberg et al., 1990).

Exploring New Therapeutic Agents

• Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl and benzamide derivatives, studying their potential as anti-inflammatory and analgesic agents. This research underscores the versatility of benzamide derivatives in medicinal chemistry and drug discovery (Abu‐Hashem et al., 2020).

Biochemical and Molecular Studies

• Majumdar et al. (1998) describe the synthesis of pyrrolo[3,2-d]pyrimidine derivatives, a process involving dimethoxybenzamide compounds. These derivatives are valuable for biochemical research and may have potential therapeutic applications (Majumdar et al., 1998).

Dopamine Receptor Research

• Bishop et al. (1991) synthesized fluoroalkyl-substituted benzamides, including dimethoxy derivatives, to study their binding affinity for CNS dopamine D2 receptors. This work contributes to our understanding of neuroreceptor interactions and is relevant in the context of developing imaging agents for brain studies (Bishop et al., 1991).